Cas no 1010133-97-7 (1-Pyridin-3-yl-piperazine Hydrochloride)

• Product Name: 1-Pyridin-3-yl-piperazine Hydrochloride
• CAS No: 1010133-97-7
• MF: C₉H₁₄ClN₃
• MW: 199.680560588837
• MDL: MFCD21396210
• CID: 1026728
• PubChem ID: 19420470
• Update Time: 2025-10-31

1-Pyridin-3-yl-piperazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-3-yl)piperazine hydrochloride
• 1-pyridin-3-ylpiperazine,hydrochloride
• DB-322477
• 1-(PYRIDIN-3-YL)PIPERAZINE HCL
• 1-pyridin-3-ylpiperazine;hydrochloride
• 1-(Pyridin-3-yl)piperazine--hydrogen chloride (1/1)
• SCHEMBL9066315
• AKOS015998627
• A897257
• DS-15613
• 1010133-97-7
• MFCD21396210
• CS-W021260
• 1-(Pyridin-3-yl)piperazinehydrochloride
• Piperazine, 1-(3-pyridinyl)-, hydrochloride (1:1)
• DTXSID00598679
• 1-Pyridin-3-yl-piperazine Hydrochloride

• MDL： MFCD21396210
• Inchi： 1S/C9H13N3.ClH/c1-2-9(8-11-3-1)12-6-4-10-5-7-12;/h1-3,8,10H,4-7H2;1H
• InChI Key： CSLOFABHFDQSBB-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C=NC=CC=2)CCNCC1

Computed Properties

• Exact Mass: 199.08800
• Monoisotopic Mass: 199.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 28.16000
• LogP: 1.68700

1-Pyridin-3-yl-piperazine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 1-Pyridin-3-yl-piperazine Hydrochloride

Recent Advances in the Study of 1-Pyridin-3-yl-piperazine Hydrochloride (CAS: 1010133-97-7) in Chemical Biology and Pharmaceutical Research

The compound 1-Pyridin-3-yl-piperazine Hydrochloride (CAS: 1010133-97-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research briefing aims to synthesize the latest findings regarding this compound, focusing on its chemical properties, biological activities, and potential clinical applications. The information presented herein is derived from peer-reviewed academic papers, industry reports, and technical documents published within the last two years.

1-Pyridin-3-yl-piperazine Hydrochloride is a piperazine derivative that has been investigated for its role as a key intermediate in the synthesis of various pharmacologically active molecules. Recent studies have highlighted its utility in the development of novel ligands for neurotransmitter receptors, particularly those involved in the central nervous system (CNS). The compound's unique structural features, including its pyridine and piperazine moieties, contribute to its ability to interact with multiple receptor subtypes, making it a valuable scaffold for drug discovery.

One of the most notable advancements in the study of 1-Pyridin-3-yl-piperazine Hydrochloride is its application in the design of selective serotonin receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for 5-HT_1A and 5-HT_2A receptors, which are implicated in mood disorders such as depression and anxiety. The study utilized molecular docking simulations and in vitro binding assays to elucidate the compound's binding modes, providing a foundation for the development of next-generation antidepressants.

In addition to its CNS applications, 1-Pyridin-3-yl-piperazine Hydrochloride has shown promise in oncology research. A recent preclinical study reported in Bioorganic & Medicinal Chemistry Letters explored the compound's potential as a kinase inhibitor. The study found that certain derivatives of 1-Pyridin-3-yl-piperazine Hydrochloride effectively inhibited the activity of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. These findings suggest that the compound could serve as a starting point for the development of targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of 1-Pyridin-3-yl-piperazine Hydrochloride-based therapeutics. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and rapid metabolism, necessitating further structural optimization to improve its drug-like properties. Ongoing research is focused on modifying the compound's scaffold to enhance its stability and target specificity while minimizing off-target effects.

In conclusion, 1-Pyridin-3-yl-piperazine Hydrochloride (CAS: 1010133-97-7) represents a versatile and pharmacologically relevant compound with applications in CNS disorders and oncology. The latest research underscores its potential as a valuable tool in drug discovery, though additional studies are required to address its pharmacokinetic limitations. Future directions may include the exploration of novel derivatives and the integration of advanced drug delivery systems to maximize therapeutic efficacy.